Cas no 356569-50-1 (5-(4-Fluorophenyl)thieno2,3-dpyrimidine-4-thiol)

• Product Name: 5-(4-Fluorophenyl)thieno2,3-dpyrimidine-4-thiol
• CAS No: 356569-50-1
• MF: C₁₂H₇FN₂S₂
• MW: 262.325783014297
• MDL: MFCD04623502
• CID: 3106686
• PubChem ID: 727711
• Update Time: 2025-05-26

5-(4-Fluorophenyl)thieno2,3-dpyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)thieno[2,3-d]pyrimidine-4-thiol
• 5-(4-fluorophenyl)-3H,4H-thieno[2,3-d]pyrimidine-4-thione
• 5-(4-Fluorophenyl)-3H-thieno[2,3-d]pyrimidine-4-thione
• Thieno[2,3-d]pyrimidine-4(3H)-thione, 5-(4-fluorophenyl)-
• G21099
• 356569-50-1
• C12H7FN2S2
• NS-04082
• MFCD01917787
• AKOS000272752
• AKOS000116792
• EN300-08485
• CS-0221163
• Z56946008
• 5-(4-fluorophenyl)-1H-thieno[2,3-d]pyrimidine-4-thione
• GPA56950
• 5-(4-Fluorophenyl)thieno2,3-dpyrimidine-4-thiol

• MDL： MFCD04623502
• Inchi： 1S/C12H7FN2S2/c13-8-3-1-7(2-4-8)9-5-17-12-10(9)11(16)14-6-15-12/h1-6H,(H,14,15,16)
• InChI Key： PLUJMBLLOVCSLR-UHFFFAOYSA-N
• SMILES： C1NC(=S)C2C(C3=CC=C(F)C=C3)=CSC=2N=1

Computed Properties

• Exact Mass: 262.00346874Da
• Monoisotopic Mass: 262.00346874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.7Ų

Additional information on 5-(4-Fluorophenyl)thieno2,3-dpyrimidine-4-thiol

Introduction to 5-(4-Fluorophenyl)thieno[2,3-d]pyrimidine-4-thiol (CAS No. 356569-50-1)

5-(4-Fluorophenyl)thieno[2,3-d]pyrimidine-4-thiol (CAS No. 356569-50-1) is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyrimidine class, a scaffold that has been extensively explored for its potential in drug discovery due to its ability to interact with various biological targets. The presence of a fluorophenyl substituent and a thiol functional group at the 4-position of the pyrimidine ring introduces unique electronic and steric properties, making it a promising candidate for further investigation.

The thieno[2,3-d]pyrimidine core is a fused bicyclic system consisting of a thiophene ring connected to a pyrimidine ring. This structural motif has been recognized for its versatility in modulating biological activity. The fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules. Fluorinated aromatic rings are commonly incorporated into drugs due to their ability to enhance metabolic stability, improve binding affinity, and alter lipophilicity.

The thiol (-SH) group at the 4-position of the pyrimidine ring adds another layer of complexity to this compound. Thiols are known for their reactivity and have been utilized in various pharmaceutical applications. They can participate in disulfide bond formation, which is crucial for protein stabilization, or act as nucleophilic centers in biochemical reactions. The combination of these features in 5-(4-Fluorophenyl)thieno[2,3-d]pyrimidine-4-thiol suggests potential applications in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of such complex molecules. The use of high-throughput virtual screening (HTVS) and structure-based drug design (SBDD) has allowed researchers to rapidly identify promising candidates like 5-(4-Fluorophenyl)thieno[2,3-d]pyrimidine-4-thiol. These computational approaches have been instrumental in understanding the interactions between this compound and biological targets, particularly enzymes and receptors involved in disease pathways.

In particular, studies have focused on the potential of thienopyrimidine derivatives as inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The fluorophenyl moiety can serve as a key interaction point with ATP-binding sites in kinases, while the thiol group may engage in hydrogen bonding or disulfide interactions with protein residues. Such interactions are critical for achieving high binding affinity and selectivity.

The synthesis of 5-(4-Fluorophenyl)thieno[2,3-d]pyrimidine-4-thiol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include condensation reactions between thiophene derivatives and pyrimidine precursors, followed by functional group modifications such as fluorination and thiolation. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one, reducing both cost and environmental impact.

From a medicinal chemistry perspective, the structural features of 5-(4-Fluorophenyl)thieno[2,3-d]pyrimidine-4-thiol make it an attractive scaffold for further derivatization. By modifying substituents on the thiophene or pyrimidine rings, or by introducing additional functional groups, researchers can explore a wide range of biological activities. This flexibility allows for the tailoring of properties such as solubility, bioavailability, and target specificity.

Current research efforts are focused on evaluating the biological activity of this compound using both in vitro and in vivo models. In vitro assays have been employed to assess interactions with enzymes such as kinases, phosphodiesterases, and other therapeutic targets relevant to diseases like cancer and neurodegeneration. Initial studies have shown promising results regarding inhibitory activity against certain kinases, suggesting potential therapeutic utility.

In vivo studies are equally important for validating the efficacy and safety profiles of novel compounds like 5-(4-Fluorophenyl)thieno[2,3-d]pyrimidine-4-thiol. Animal models provide insights into how the compound behaves within a living organism, including its distribution, metabolism, excretion (DME), and potential side effects. These studies are essential for advancing towards clinical development if favorable results are obtained.

The role of fluorine-containing compounds in drug development cannot be overstated. The unique properties imparted by fluorine substitution have led to numerous successful drugs on the market today. The incorporation of fluorine into molecules like 5-(4-Fluorophenyl)thieno[2,3-d]pyrimidine-4-thiol enhances its pharmacological profile by improving binding affinity and metabolic stability while reducing susceptibility to degradation pathways.

The thiol group also presents opportunities for prodrug strategies or covalent binding mechanisms that could improve therapeutic efficacy by enhancing target residence time or tissue specificity. Such modifications are often explored during lead optimization to achieve better pharmacokinetic properties without compromising potency.

As computational tools continue to evolve, so does our ability to predict how compounds like 5-(4-Fluorophenyl)thieno[2,3-d]pyrimidine-4-thiol will behave biologically before conducting expensive wet-lab experiments. Machine learning models trained on large datasets can now predict binding affinities with remarkable accuracy based on molecular structure alone – allowing researchers to prioritize promising candidates more efficiently than ever before.

The integration of these computational methods with experimental validation has accelerated drug discovery pipelines significantly over recent years – making compounds like this one more accessible than before through streamlined development processes informed by both theory and practice alike.